Cas no 295320-25-1 (Benzyl 2-(3-Hydroxyphenyl)acetate)

Benzyl 2-(3-Hydroxyphenyl)acetate Properties

Names and Identifiers

• Benzyl 3-hydroxyphenylacetate
• benzyl 2-(3-hydroxyphenyl)acetate
• (3-Hydroxy-phenyl)-acetic acid benzyl ester
• phenylmethyl 2-(3-hydroxyphenyl)acetate
• ALFOBMRIXXPJLQ-UHFFFAOYSA-N
• SCHEMBL56760
• CS-0335995
• AS-75808
• W-202228
• MFCD04039768
• Benzeneacetic acid, 3-hydroxy-, phenylmethyl ester
• 295320-25-1
• AKOS024318909
• benzyl2-(3-hydroxyphenyl)acetate
• DTXSID70426834
• Benzyl-3-hydroxyphenylacetate
• DB-415894
• G65506
• +Expand

• MDL： MFCD04039768
• InChIKey： ALFOBMRIXXPJLQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H14O3/c16-14-8-4-7-13(9-14)10-15(17)18-11-12-5-2-1-3-6-12/h1-9,16H,10-11H2
• SMILES： C1=CC=C(C=C1)COC(=O)CC2=CC(=CC=C2)O

Computed Properties

• Exact Mass: 242.09400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 242.094294304g/mol
• Heavy Atom Count: 18
• Complexity: 259
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 13
• Surface Charge: 0
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• LogP: 2.67810
• PSA: 46.53000
• Refractive Index: 1.596
• Boiling Point: 395.5°Cat760mmHg
• Melting Point: 79-81°C
• Flash Point: 167.6°C
• Color/Form: powder
• Solubility: Not determined
• Density: 1.203

Benzyl 2-(3-Hydroxyphenyl)acetate Security Information

• Safety Instruction： S22-S24/25

Benzyl 2-(3-Hydroxyphenyl)acetate Customs Data

• HS CODE：2918290000
• Customs Data：

  China Customs Code:

  2918290000

  Overview:

  2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%